Cas no 1334499-20-5 (6-(Azetidin-1-ylsulfonyl)nicotinamide)

• Product Name: 6-(Azetidin-1-ylsulfonyl)nicotinamide
• CAS No: 1334499-20-5
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• CID: 5058804
• Update Time: 2025-06-29

6-(Azetidin-1-ylsulfonyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-(Azetidin-1-ylsulfonyl)nicotinamide

• Inchi： 1S/C9H11N3O3S/c10-9(13)7-2-3-8(11-6-7)16(14,15)12-4-1-5-12/h2-3,6H,1,4-5H2,(H2,10,13)
• InChI Key： PPCPWDRFRGXHQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)=O)=CN=1)(N1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: -0.7
• Topological Polar Surface Area: 102

Additional information on 6-(Azetidin-1-ylsulfonyl)nicotinamide

6-(Azetidin-1-ylsulfonyl)nicotinamide (CAS No. 1334499-20-5): A Comprehensive Overview

6-(Azetidin-1-ylsulfonyl)nicotinamide, identified by the CAS registry number 1334499-20-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a nicotinamide moiety with an azetidine ring, creating a unique chemical entity that has garnered attention for its potential applications in drug development and material science.

The structure of 6-(Azetidin-1-ylsulfonyl)nicotinamide is characterized by a nicotinamide group, which is a derivative of nicotinic acid, and an azetidine ring substituted with a sulfonyl group. The azetidine ring, a four-membered saturated cyclic amine, contributes to the molecule's rigidity and potential bioactivity. The sulfonyl group, on the other hand, enhances the compound's stability and may influence its pharmacokinetic properties.

Recent studies have highlighted the importance of sulfonylated azetidines in medicinal chemistry, particularly in the design of inhibitors for various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that compounds similar to CAS No. 1334499-20-5 exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

The synthesis of 6-(Azetidin-1-ylsulfonyl)nicotinamide typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of applications, CAS No. 1334499-20-5 has shown promise in several areas:

• Drug Development: The compound's ability to modulate enzyme activity makes it a valuable lead for developing therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.
• Biochemical Research: Its unique structure allows it to serve as a tool compound for studying cellular pathways and molecular interactions.
• Nanotechnology: The rigid structure of azetidine-based compounds like this one could be exploited in designing nanostructured materials with specific mechanical or electronic properties.

The latest advancements in computational chemistry have further enhanced our understanding of CAS No. 1334499-20-5. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, machine learning algorithms are being employed to predict its pharmacokinetic profiles, aiding in early-stage drug design.

In conclusion, CAS No. 1334499-20-5, or 6-(Azetidin-1-ylsulfonyl)nicotinamide, represents a versatile chemical entity with broad implications across multiple scientific disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in medicine and materials science.